Cas no 1186393-81-6 (3,4-difluorophenyl sulfamate)

• Product Name: 3,4-difluorophenyl sulfamate
• CAS No: 1186393-81-6
• Molecular Formula: C₆H₅F₂NO₃S
• Molecular Weight: 209.170607328415
• CID: 6408046
• PubChem ID: 46883001

3,4-difluorophenyl sulfamate Properties

Names and Identifiers

• 3,4-difluorophenyl sulfamate
• EN300-1987655
• CHEMBL1078012
• 1186393-81-6

• InChIKey： FNXBBEVVYRCTON-UHFFFAOYSA-N
• Inchi： 1S/C6H5F2NO3S/c7-5-2-1-4(3-6(5)8)12-13(9,10)11/h1-3H,(H2,9,10,11)
• SMILES： S(N)(=O)(=O)OC1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 208.996
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 208.996
• Heavy Atom Count: 13
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds